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Compound of Interest

Compound Name: Allyl o-tolyl ether

Cat. No.: B1266613 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the mass spectrometry

analysis of Allyl o-tolyl ether (2-allyloxytoluene). The information presented herein is essential

for researchers and professionals involved in the identification, characterization, and

quantification of this compound in various matrices. This guide covers its mass spectral data, a

detailed experimental protocol for its analysis by Gas Chromatography-Mass Spectrometry

(GC-MS), and a proposed fragmentation pathway.

Compound Information
Compound Name: Allyl o-tolyl ether

Synonyms: o-Allyloxytoluene, 2-Allyloxytoluene, 1-(Allyloxy)-2-methylbenzene[1]

Chemical Formula: C₁₀H₁₂O[1]

Molecular Weight: 148.20 g/mol [1]

CAS Number: 936-72-1[1]

Mass Spectral Data
The mass spectrum of Allyl o-tolyl ether is characterized by a distinct fragmentation pattern

under electron ionization (EI). The following table summarizes the major mass-to-charge ratios
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(m/z) and their relative intensities. The base peak, the most abundant ion, is observed at m/z

41.

m/z Relative Intensity (%) Proposed Ion Structure

148 25 [M]⁺ (Molecular Ion)

107 100 [M - C₃H₅]⁺

91 30 [C₇H₇]⁺

77 15 [C₆H₅]⁺

41 85 [C₃H₅]⁺

Experimental Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)
This section outlines a typical experimental protocol for the analysis of Allyl o-tolyl ether using

GC-MS.

Sample Preparation
Standard Solution Preparation: Prepare a stock solution of Allyl o-tolyl ether (1 mg/mL) in a

volatile organic solvent such as dichloromethane or ethyl acetate.

Working Standards: Create a series of working standards by serially diluting the stock

solution to the desired concentration range (e.g., 1-100 µg/mL).

Sample Extraction (for matrix-based samples): For samples in a complex matrix (e.g.,

biological fluids, environmental samples), a liquid-liquid extraction or solid-phase extraction

(SPE) may be necessary to isolate the analyte of interest.

GC-MS Instrumentation and Conditions
Gas Chromatograph: Agilent 7890B GC or equivalent.

Mass Spectrometer: Agilent 5977A MSD or equivalent.
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GC Column: A non-polar or medium-polarity capillary column, such as a DB-5ms (30 m x

0.25 mm i.d., 0.25 µm film thickness), is recommended.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Inlet Temperature: 250°C.

Injection Volume: 1 µL.

Injection Mode: Splitless.

Oven Temperature Program:

Initial temperature: 60°C, hold for 2 minutes.

Ramp: Increase to 280°C at a rate of 10°C/min.

Final hold: Hold at 280°C for 5 minutes.

MS Ion Source: Electron Ionization (EI).

Ionization Energy: 70 eV.

Source Temperature: 230°C.

Quadrupole Temperature: 150°C.

Mass Scan Range: m/z 35-300.

Fragmentation Pathway of Allyl o-Tolyl Ether
The fragmentation of Allyl o-tolyl ether upon electron ionization is proposed to follow several

key pathways, as illustrated in the diagram below. The initial event is the formation of the

molecular ion (m/z 148). The major fragmentation routes involve cleavage of the allyl group and

rearrangements.
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Caption: Proposed fragmentation pathway of Allyl o-tolyl ether under electron ionization.

The primary fragmentation involves the loss of an allyl radical (•C₃H₅) from the molecular ion to

form the stable oxonium ion at m/z 107. Subsequent loss of an oxygen atom leads to the

tropylium ion at m/z 91. Further fragmentation of the tropylium ion by loss of a methylene group

(CH₂) can produce the phenyl cation at m/z 77. An alternative pathway involves the formation

of the allyl cation at m/z 41 through the cleavage of the ether bond with charge retention on the

allyl fragment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Allyl o-tolyl ether [webbook.nist.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1266613?utm_src=pdf-body-img
https://www.benchchem.com/product/b1266613?utm_src=pdf-body
https://www.benchchem.com/product/b1266613?utm_src=pdf-custom-synthesis
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C10H12O/c1-3-8-11-10-7-5-4-6-9(10)2/h3-7H%2C1%2C8H2%2C2H3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Mass Spectrometry of Allyl o-Tolyl Ether: A Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266613#mass-spectrometry-analysis-of-allyl-o-tolyl-
ether]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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